1-Cyclohexyl-3-[(2-ethylpyrazol-3-yl)methyl]urea

• IUPAC Name: 1-cyclohexyl-3-[(2-ethylpyrazol-3-yl)methyl]urea
• InChI: InChI=1S/C13H22N4O/c1-2-17-12(8-9-15-17)10-14-13(18)16-11-6-4-3-5-7-11/h8-9,11H,2-7,10H2,1H3,(H2,14,16,18)
• InChI Key: HCVPECBDJDXECO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)CNC(=O)NC2CCCCC2
• Molecular Formula: C13H22N4O
• Molecular Weight: 250.34 g/mol

Description

1-Cyclohexyl-3-[(2-ethylpyrazol-3-yl)methyl]urea, also known as CEPMU, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CEPMU is a urea derivative that has been synthesized using different methods, and its mechanism of action and physiological effects have been investigated in several studies.

Mechanism of Action

The mechanism of action of 1-Cyclohexyl-3-[(2-ethylpyrazol-3-yl)methyl]urea is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. 1-Cyclohexyl-3-[(2-ethylpyrazol-3-yl)methyl]urea has been shown to inhibit the activity of the enzyme carbonic anhydrase, which plays a role in the regulation of pH in the body. 1-Cyclohexyl-3-[(2-ethylpyrazol-3-yl)methyl]urea has also been shown to bind to the GABA-A receptor, which plays a role in the regulation of anxiety and epilepsy.
Biochemical and Physiological Effects
1-Cyclohexyl-3-[(2-ethylpyrazol-3-yl)methyl]urea has been shown to have several biochemical and physiological effects in the body. In vitro studies have shown that 1-Cyclohexyl-3-[(2-ethylpyrazol-3-yl)methyl]urea inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. 1-Cyclohexyl-3-[(2-ethylpyrazol-3-yl)methyl]urea has also been shown to inhibit the growth of several weed species by interfering with the photosynthetic process. In addition, 1-Cyclohexyl-3-[(2-ethylpyrazol-3-yl)methyl]urea has been shown to have anxiolytic and anticonvulsant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 1-Cyclohexyl-3-[(2-ethylpyrazol-3-yl)methyl]urea is its relatively simple synthesis method, which makes it accessible for researchers. 1-Cyclohexyl-3-[(2-ethylpyrazol-3-yl)methyl]urea also has a wide range of potential applications in various fields, which makes it a versatile compound for research. However, one limitation of 1-Cyclohexyl-3-[(2-ethylpyrazol-3-yl)methyl]urea is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 1-Cyclohexyl-3-[(2-ethylpyrazol-3-yl)methyl]urea. In medicinal chemistry, further studies are needed to investigate the anticancer potential of 1-Cyclohexyl-3-[(2-ethylpyrazol-3-yl)methyl]urea in vivo and to identify its molecular targets. In agriculture, further studies are needed to investigate the herbicidal potential of 1-Cyclohexyl-3-[(2-ethylpyrazol-3-yl)methyl]urea on a wider range of weed species. In material science, further studies are needed to investigate the crystal growth inhibitory properties of 1-Cyclohexyl-3-[(2-ethylpyrazol-3-yl)methyl]urea on a wider range of crystal structures.

Synthesis Methods

1-Cyclohexyl-3-[(2-ethylpyrazol-3-yl)methyl]urea can be synthesized using various methods, including the reaction of 1-cyclohexyl-3-(2-ethylpyrazol-3-yl) thiourea with ethyl chloroformate, followed by hydrolysis with sodium hydroxide. Another method involves the reaction of 1-cyclohexyl-3-(2-ethylpyrazol-3-yl) thiourea with ethyl chloroacetate, followed by hydrolysis with sodium hydroxide. The yield of 1-Cyclohexyl-3-[(2-ethylpyrazol-3-yl)methyl]urea using these methods ranges from 60% to 80%.

Scientific Research Applications

1-Cyclohexyl-3-[(2-ethylpyrazol-3-yl)methyl]urea has been studied for its potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, 1-Cyclohexyl-3-[(2-ethylpyrazol-3-yl)methyl]urea has been investigated for its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. In agriculture, 1-Cyclohexyl-3-[(2-ethylpyrazol-3-yl)methyl]urea has been studied for its potential as a herbicide, as it has been shown to inhibit the growth of several weed species. In material science, 1-Cyclohexyl-3-[(2-ethylpyrazol-3-yl)methyl]urea has been investigated for its potential as a crystal growth inhibitor, as it has been shown to inhibit the growth of several crystal structures.